(4R,12aS)-N-(2,4-difluorobenzyl)-7-methoxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-[1,3]oxazino[3,2-d]pyrido[1,2-a]pyrazine-9-carboxamide

• IUPAC Name: (3S,7R)-N-[(2,4-difluorophenyl)methyl]-11-methoxy-7-methyl-9,12-dioxo-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-13-carboxamide
• InChI: InChI=1S/C21H21F2N3O5/c1-11-5-6-31-16-10-25-9-14(18(27)19(30-2)17(25)21(29)26(11)16)20(28)24-8-12-3-4-13(22)7-15(12)23/h3-4,7,9,11,16H,5-6,8,10H2,1-2H3,(H,24,28)/t11-,16+/m1/s1
• InChI Key: MOSMLVZNRGURDI-BZNIZROVSA-N
• Canonical SMILES: CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)OC
• Isomeric SMILES: C[C@@H]1CCO[C@@H]2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)OC
• Molecular Formula: C21H21F2N3O5
• Molecular Weight: 433.4 g/mol
• CAS RN: 1335210-35-9

Description

The compound you’re asking about, “(4R,12aS)-N-(2,4-difluorobenzyl)-7-methoxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-[1,3]oxazino[3,2-d]pyrido[1,2-a]pyrazine-9-carboxamide”, is a complex organic molecule. It’s mentioned in a patent for novel crystalline polymorphs of a similar sodium compound.

Molecular Structure Analysis

The exact molecular structure analysis of this compound is not provided in the available resources. The InChI code provided gives some insight into its structure: 1S/C20H19F2N3O5.Na/c1-10-4-5-30-15-9-24-8-13 (17 (26)18 (27)16 (24)20 (29)25 (10)15)19 (28)23-7-11-2-3-12 (21)6-14 (11)22;/h2-3,6,8,10,15,27H,4-5,7,9H2,1H3, (H,23,28);/q;+1/p-1/t10-,15+;/m1./s1.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not provided in the available resources. For detailed properties such as melting point, boiling point, solubility, etc., a specialized chemical properties database or literature would be more appropriate.

Scientific Research Applications

Interaction with Proteins

The compound has been studied for its interaction with proteins like bovine serum albumin (BSA). Research showed that the compound causes fluorescence quenching in BSA, indicating a binding interaction. Molecular docking analysis further explored this interaction, revealing a free binding energy release and specifying the binding pocket in the BSA protein (Behera et al., 2021).

Synthesis and Derivatives

The compound is a part of a broader class of chemicals that have been synthesized and characterized for various applications. For instance, the synthesis process of hexahydropyrrolo[1,2-a]pyrazines and hexahydro-2H-pyrido[1,2-a]pyrazines, which are precursors to this compound, has been described. This synthesis involves several steps, including ring construction and alkylation (Branden et al., 1992).

Cytotoxicity Studies

Cytotoxicity is another area of research for derivatives of this compound. Studies on 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been conducted to explore their in vitro cytotoxic activity against certain cancer cells (Hassan et al., 2014).

Molecular Solids and Interactions

Research on molecular solids like tetrafluoroterephthalic acid, which forms crystals with a series of N-containing heterocycles including compounds similar to the subject compound, has been explored. This study highlights the role of hydrogen bonds and weak intermolecular interactions in forming supramolecular structures (Wang et al., 2014).

Safety And Hazards

The safety and hazards associated with this compound are not provided in the available resources. For detailed safety data sheets (SDS), a specialized chemical safety database or literature would be more appropriate.